S,S (2-Amino-3-methylpentanoylamino)acetic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[(2-amino-3-methylpentanoyl)amino]acetate
• InChI: InChI=1S/C12H24N2O3/c1-6-8(2)10(13)11(16)14-7-9(15)17-12(3,4)5/h8,10H,6-7,13H2,1-5H3,(H,14,16)
• InChI Key: LRFFERSVIJEJSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC(=O)OC(C)(C)C)N
• Molecular Formula: C12H24N2O3
• Molecular Weight: 244.33 g/mol

Description

“S,S (2-Amino-3-methylpentanoylamino)acetic acid tert-butyl ester” is a chemical compound. The “S,S” indicates the stereochemistry of the compound, meaning that the two chiral centers in the molecule have the same configuration. The “2-Amino-3-methylpentanoylamino” part refers to a 2-amino-3-methylpentanoyl group, which is a type of amino acid derivative. The “acetic acid tert-butyl ester” part refers to an acetic acid molecule where the hydroxyl group has been replaced by a tert-butyl ester group.

Molecular Structure Analysis

The molecular structure of this compound would include a 2-amino-3-methylpentanoyl group attached to an acetic acid molecule through an amide bond, with a tert-butyl ester group replacing the hydroxyl group of the acetic acid.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer that it would likely participate in reactions similar to those of other amino acid derivatives and tert-butyl esters. For example, it could potentially undergo hydrolysis to yield the corresponding carboxylic acid and alcohol.

Scientific Research Applications

• Synthesis Methods and Chemical Properties :

  • Johnson and Aristoff (1990) described a synthesis method involving tert-butyl ester of (methylthio) acetic acid, highlighting the chemical reactivity and potential for various applications in organic synthesis (Johnson & Aristoff, 1990).
  • Katayama (2000) investigated the synthesis and biological activities of 4-Chloroindole-3-acetic acid and its esters, including tert-butyl esters, demonstrating their potential in plant growth and development studies (Katayama, 2000).

• Applications in Stereochemistry and Enantioselective Synthesis :

  • Laue et al. (2000) explored the stereoselective synthesis of γ‐Fluorinated α‐Amino Acids using tert-butyl ester, highlighting its role in creating specific molecular configurations crucial for pharmaceutical applications (Laue et al., 2000).

• Potential in Pharmacology and Drug Development :

  • Estermann and Seebach (1988) discussed diastereoselective alkylation of 3-Aminobutanoic Acid in the 2-Position, which is relevant for the development of new pharmacological agents (Estermann & Seebach, 1988).

• Role in Peptide and Amino Acid Research :

  • Easton (1994) examined the stereocontrolled synthesis of hydroxyphenylalanine and hydroxytyrosine derivatives using tert-butyl esters, relevant for peptide and protein research (Easton, 1994).

• Use in Organic and Bioorganic Chemistry :

  • Baš et al. (2001) synthesized methyl (Z)-2-((tert- butoxycarbonyl)amino)-3-(dimethylamino)propenoate from glycine methyl ester, showcasing the compound's versatility in organic and bioorganic chemistry (Baš et al., 2001).